Cas no 86170-45-8 (3-Butenoic acid, phenylmethyl ester)

3-Butenoic acid, phenylmethyl ester structure

86170-45-8 structure

Product Name:3-Butenoic acid, phenylmethyl ester

CAS No:86170-45-8

Molecular Formula:C_₁₁H_₁₂O_₂

Molecular Weight:176.211783409119

CID:662475

PubChem ID:11019385

3-Butenoic acid, phenylmethyl ester Properties

Names and Identifiers

- 3-Butenoic acid, phenylmethyl ester
- benzyl but-3-enoate
- 86170-45-8
- DTXSID90452074
- DIHWNRNXRGICRQ-UHFFFAOYSA-N
- Benzyl 3-butenoate
- SCHEMBL347596
- G79312
- DB-108523
- 3-Butenoic acid phenylmethyl ester
- +Expand
- InChIKey： DIHWNRNXRGICRQ-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H12O2/c1-2-6-11(12)13-9-10-7-4-3-5-8-10/h2-5,7-8H,1,6,9H2
- SMILES： C=CCC(=O)OCC1=CC=CC=C1

Computed Properties

Exact Mass: 176.083729621g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 5
Monoisotopic Mass: 176.083729621g/mol
Heavy Atom Count: 13
Complexity: 169
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Topological Polar Surface Area: 26.3Å²

3-Butenoic acid, phenylmethyl ester Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P004TZW-1g	3-Butenoic acid, phenylmethyl ester	86170-45-8	96%	1g	$85.00	2024-04-21
Aaron	AR004U88-1g	3-Butenoic acid, phenylmethyl ester	86170-45-8	96%	1g	$70.00
eNovation Chemicals LLC	Y1256830-5g	3-Butenoic acid, phenylmethyl ester	86170-45-8	96%	5g	$280
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1828267-1g	3-Butenoic Acid, phenylmethyl ester	86170-45-8	97%	1g	￥758.00	2024-07-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X95675-1g	benzyl but-3-enoate	86170-45-8	96%	1g	¥408.0	2023-09-05

3-Butenoic acid, phenylmethyl ester Related Literature

1. Chirality extension of an oxazine building block en route to total syntheses of (+)-hyacinthacine A2 and sphingofungin B†

Seok-Hwi Park,Xiangdan Jin,Jong-Cheol Kang,Changyoung Jung,Seong-Soo Kim,Sung-Soo Kim,Kee-Young Lee,Won-Hun Ham Org. Biomol. Chem., 2015,13, 4539-4550
2. Enhanced photocatalytic performance of direct Z-scheme g-C3N4–TiO2 photocatalysts for the decomposition of formaldehyde in air

Jiaguo Yu,Shuhan Wang,Jingxiang Low,Wei Xiao Phys. Chem. Chem. Phys., 2013,15, 16883-16890
3. Theoretical equilibrium shape of hydroxyapatite, revised†

D. Aquilano,S. Ghignone CrystEngComm, 2020,22, 7944-7951
4. Hexanuclear Cu3O–3Cu triazole-based units as novel core motifs for high nuclearity copper(ii) frameworks†

Sacramento Ferrer,Javier Hernández-Gil,Francisco Javier Valverde-Muñoz,Francisco Lloret,Alfonso Castiñeiras RSC Adv., 2019,9, 29357-29367
5. Studies on the analytical chemistry of hafnium and zirconium. Part I. A review of methods for the determination of hafnium and zirconium in admixture

Analyst, 1970,95, 529-534
6. Weaving an infinite 3-D supramolecular network via AuI⋯AuIII aurophilicity and C–H⋯Cl hydrogen bonding†

Chang-Chuan Chou,Chia-Chi Yang,Hao-Ching Chang,Way-Zen Lee,Ting-Shen Kuo New J. Chem., 2016,40, 1944-1947
7. Disentangling physics and chemistry in AGB outflows: revealing degeneracies when adding complexity†

Marie Van de Sande,Catherine Walsh,Tom J. Millar Faraday Discuss., 2023,245, 586-608
8. Back cover

J. Mater. Chem. C, 2018,6, 401-402
9. Preparation and catalytic performance of a novel highly dispersed bifunctional catalyst Pt@Fe-MCM-41†

Naijin Wu,Baoshan Li,Jianjun Liu,Shengli Zuo,Yunchen Zhao RSC Adv., 2016,6, 13461-13468
10. Temperature-controlled synthesis and luminescent properties of two novel coordination polymers modeled by hexa-carboxylate ligand derived from cyclotriphosphazene†

Bao Li,Xiaomei Dai,Xianggao Meng,Tianle Zhang,Chengmei Liu,Kaichao Yu Dalton Trans., 2013,42, 2588-2593

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